4-Bromo-2-phenyl-7-trifluoromethoxyquinoline
Overview
Description
4-Bromo-2-phenyl-7-trifluoromethoxyquinoline is a heterocyclic organic compound . Its molecular formula is C16H9BrF3NO and it has a molecular weight of 368.15 . The compound is used for experimental and research purposes .
Molecular Structure Analysis
The IUPAC name for this compound is 4-bromo-2-phenyl-7-(trifluoromethoxy)quinoline . The canonical SMILES structure is C1=CC=C(C=C1)C2=NC3=C(C=CC(=C3)OC(F)(F)F)C(=C2)Br .Physical And Chemical Properties Analysis
The exact mass of 4-Bromo-2-phenyl-7-trifluoromethoxyquinoline is 366.98200 . It has 5 H-Bond acceptors and 0 H-Bond donors .properties
CAS RN |
1189106-98-6 |
|---|---|
Molecular Formula |
C16H9BrF3NO |
Molecular Weight |
368.15 g/mol |
IUPAC Name |
4-bromo-2-phenyl-7-(trifluoromethoxy)quinoline |
InChI |
InChI=1S/C16H9BrF3NO/c17-13-9-14(10-4-2-1-3-5-10)21-15-8-11(6-7-12(13)15)22-16(18,19)20/h1-9H |
InChI Key |
JUCLZTUAGIDJSW-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=CC(=C3)OC(F)(F)F)C(=C2)Br |
Canonical SMILES |
C1=CC=C(C=C1)C2=NC3=C(C=CC(=C3)OC(F)(F)F)C(=C2)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
